Cas no 1779935-29-3 (methyl 2-fluoro-2-(pyrrolidin-3-yl)acetate)

• Product Name: methyl 2-fluoro-2-(pyrrolidin-3-yl)acetate
• CAS No: 1779935-29-3
• MF: C₇H₁₂FNO₂
• MW: 161.174085617065
• CID: 5869760
• PubChem ID: 105431566
• Update Time: 2025-06-07

methyl 2-fluoro-2-(pyrrolidin-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-fluoro-2-(pyrrolidin-3-yl)acetate
• 1779935-29-3
• EN300-1069434

• Inchi： 1S/C7H12FNO2/c1-11-7(10)6(8)5-2-3-9-4-5/h5-6,9H,2-4H2,1H3
• InChI Key： CYIIRATYDUVHRS-UHFFFAOYSA-N
• SMILES： FC(C(=O)OC)C1CNCC1

Computed Properties

• Exact Mass: 161.08520679g/mol
• Monoisotopic Mass: 161.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 38.3Ų

Additional information on methyl 2-fluoro-2-(pyrrolidin-3-yl)acetate

Methyl 2-Fluoro-2-(pyrrolidin-3-yl)acetate (CAS No. 1779935-29-3): A Comprehensive Overview

Methyl 2-fluoro-2-(pyrrolidin-3-yl)acetate (CAS No. 1779935-29-3) is a significant compound in the realm of chemical and pharmaceutical research, characterized by its unique structural and functional attributes. This compound has garnered considerable attention due to its potential applications in drug development, particularly in the synthesis of novel therapeutic agents. The presence of both fluoro and pyrrolidine moieties in its molecular structure imparts distinct chemical properties that make it a valuable intermediate in organic synthesis.

The fluoro substituent at the second carbon position of the acetate moiety plays a crucial role in modulating the pharmacokinetic and pharmacodynamic properties of molecules. Fluorine atoms are well-known for their ability to enhance metabolic stability, lipophilicity, and binding affinity, making them indispensable in medicinal chemistry. In contrast, the pyrrolidin-3-yl group contributes to the compound's solubility and bioavailability, which are critical factors in drug formulation. The combination of these two functional groups makes Methyl 2-fluoro-2-(pyrrolidin-3-yl)acetate a versatile building block for designing innovative therapeutic compounds.

Recent advancements in the field of medicinal chemistry have highlighted the importance of fluorinated pyrrolidine derivatives in the development of small-molecule drugs. These derivatives have been extensively studied for their role in inhibiting various enzymes and receptors involved in diseases such as cancer, inflammation, and neurological disorders. For instance, studies have demonstrated that fluorinated pyrrolidines can enhance the binding affinity of drug candidates to target proteins, thereby improving their therapeutic efficacy.

In addition to its pharmaceutical applications, Methyl 2-fluoro-2-(pyrrolidin-3-yl)acetate has shown promise in materials science. Its unique chemical properties make it suitable for use as a precursor in the synthesis of advanced polymers and coatings. These materials exhibit enhanced durability and resistance to environmental factors, making them ideal for industrial applications. The compound's ability to undergo various chemical transformations also allows for the creation of novel materials with tailored properties.

The synthesis of Methyl 2-fluoro-2-(pyrrolidin-3-yl)acetate involves a series of well-defined chemical reactions that highlight the compound's synthetic utility. Typically, the synthesis begins with the preparation of a fluorinated acetyl chloride derivative, which is then reacted with a pyrrolidine derivative under controlled conditions. The reaction proceeds via nucleophilic substitution, where the pyrrolidine nitrogen attacks the electrophilic carbon atom of the acetyl chloride group. This step is followed by esterification to yield the final product.

The purity and yield of Methyl 2-fluoro-2-(pyrrolidin-3-yl)acetate are critical factors that influence its applicability in subsequent synthetic steps. High-purity compounds are essential for ensuring consistent results in drug development and material science applications. Advanced purification techniques such as column chromatography and recrystallization are commonly employed to achieve the desired level of purity.

Ongoing research continues to explore new methodologies for synthesizing fluorinated pyrrolidine derivatives more efficiently and sustainably. Green chemistry principles have been increasingly integrated into these synthetic processes to minimize waste and reduce environmental impact. For example, catalytic methods that utilize transition metals have been developed to improve reaction efficiency while reducing energy consumption.

The future prospects of Methyl 2-fluoro-2-(pyrrolidin-3-yl)acetate are promising, with potential applications emerging across multiple sectors. In pharmaceuticals, ongoing studies aim to identify new therapeutic targets where fluorinated pyrrolidines can be utilized to develop next-generation drugs. In materials science, researchers are exploring ways to incorporate this compound into advanced polymers that exhibit improved mechanical strength and thermal stability.

In conclusion, Methyl 2-fluoro-2-(pyrrolidin-3-yl)acetate (CAS No. 1779935-29-3) is a multifaceted compound with significant implications in both pharmaceuticals and materials science. Its unique structural features make it a valuable intermediate for synthesizing novel therapeutic agents and advanced materials. As research continues to evolve, the potential applications of this compound are expected to expand, further solidifying its importance in scientific innovation.